4-(1-Methylcyclopropyl)cyclohexanone

• Molecular Formula: C10H16O
• Molecular Weight: 152.23 g/mol
• IUPAC Name: 4-(1-methylcyclopropyl)cyclohexan-1-one
• InChI: InChI=1S/C10H16O/c1-10(6-7-10)8-2-4-9(11)5-3-8/h8H,2-7H2,1H3
• InChI Key: NAWBHXDZRPICRD-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC1)C2CCC(=O)CC2

Description

4-(1-Methylcyclopropyl)cyclohexanone is a useful research compound. Its molecular formula is C10H16O and its molecular weight is 152.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

5.0 g (0.036 mol) of 4-isopropenylcyclohexanone (precursor to Example 4) were placed under inert gas in 150 ml of hexane, and 16.5 g (0.134 mol) of diethylzinc (1M in hexane) followed by 58.0 g (0.22 mol) of diiodomethane were added dropwise at -20° C. The mixture was stirred at -60° C. for 2 hours and then at 0° C. for 6 hours. The reaction solution was kept in a refrigerator overnight and was worked up by pouring it into cold NH4Cl solution and carrying out extraction with ether. The organic phase was washed with sodium thiosulfate solution and water, dried and concentrated. 5.3 g (96% of theory) of a colorless oil were obtained which was reacted without further purification.